Cas no 2034536-72-4 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)

• Product Name: 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• CAS No: 2034536-72-4
• MF: C₁₈H₁₉N₅O₃S
• MW: 385.440161943436
• CID: 6580414
• PubChem ID: 119104786
• Update Time: 2025-07-15

2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• F6559-1971
• AKOS026704124
• 2-(4-oxoquinazolin-3-yl)-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• 2-(4-oxoquinazolin-3(4H)-yl)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• 2034536-72-4
• 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• Inchi： 1S/C18H19N5O3S/c24-15(10-23-11-20-14-4-2-1-3-13(14)18(23)25)19-9-16-21-17(22-26-16)12-5-7-27-8-6-12/h1-4,11-12H,5-10H2,(H,19,24)
• InChI Key： GRMHHSNPHXBHCH-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CNC(CN3C=NC4C=CC=CC=4C3=O)=O)=N2)CC1

Computed Properties

• Exact Mass: 385.12086066g/mol
• Monoisotopic Mass: 385.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 126Ų

Additional information on 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide

Introduction to 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide (CAS No. 2034536-72-4)

2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034536-72-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The structural framework of this molecule integrates several key pharmacophoric elements, including a 4-oxo-3,4-dihydroquinazolin moiety and a 1,2,4-oxadiazole ring system, which are well-documented for their roles in modulating various biological pathways.

The thian-4-yl substituent appended to the 1,2,4-oxadiazole ring introduces an additional layer of complexity to the molecule, potentially influencing its interactions with biological targets. This structural design not only enhances the compound's molecular diversity but also opens up avenues for exploring novel mechanisms of action. The presence of an acetamide group in the molecule suggests potential for further functionalization, allowing chemists to tailor its properties for specific applications.

In recent years, there has been a growing interest in quinazoline derivatives due to their wide range of biological activities. Quinazoline scaffolds are known to exhibit antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The 4-oxo-3,4-dihydroquinazolin core in this compound is particularly noteworthy, as it has been implicated in several pharmacologically active molecules. The combination of this core with the 1,2,4-oxadiazole moiety creates a potent platform for drug discovery.

The 1,2,4-oxadiazole ring is another pharmacophore that has been extensively studied for its bioactivity. This heterocyclic system is known to possess antimicrobial and anti-inflammatory properties and has been incorporated into numerous drug candidates. The thian-4-yl substituent further enriches the structural complexity of the molecule, potentially enhancing its binding affinity to biological targets. This substitution pattern has been explored in various drug-like molecules and has shown promise in modulating enzyme activity and receptor binding.

The acetamide group at the N-position provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties. Acetamide derivatives are well-known for their role in pharmaceuticals due to their ability to enhance solubility and bioavailability. Additionally, the acetamide group can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and selectivity.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. The structural features of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{3-(thian-4-y1)-1,2,4-oksadiazol -5 -ylmethyl}acetamide (CAS No. 2034536 - 72 - 4) make it an attractive candidate for such studies. Computational models have been used to predict its interactions with various biological targets, including enzymes and receptors involved in cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the quinazoline core through cyclization reactions and the introduction of the 1 , 2 , 4 - oxadiazole moiety via condensation reactions. The final step involves coupling the acetamide group to complete the molecular structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have suggested that molecules with similar structural features may exhibit inhibitory activity against enzymes involved in cancer progression and inflammation. The thian - 4 - yl substituent has been shown to enhance binding affinity to certain biological targets , making it a valuable component in drug design . Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The integration of modern analytical techniques has also played a crucial role in studying this compound . Techniques such as nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry (MS) , and X-ray crystallography have provided detailed insights into its structure and conformational dynamics . These studies have helped researchers understand how different parts of the molecule interact with each other and with potential biological targets .

In conclusion,2-( 4 - oxo - 3 , 4 - dihydroquinazolin - 3 - yl ) - N - { 3 - ( thian - 4 - yl ) - 1 , 2 , 4 - oxadiazol e - 5 - ylmethyl } acetamide ( CAS No . 2034536 - 72 - 4 ) represents a promising lead compound for further exploration in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it an attractive candidate for developing novel therapeutic agents . Continued investigation into its bioactivity , mechanism of action , and potential clinical applications will be essential in determining its future role in medicine.